Cas no 204079-15-2 (2-(cyclobutylamino)benzonitrile)
2-(cyclobutylamino)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-(cyclobutylamino)-
- 2-(Cyclobutylamino)benzonitrile
- 2-Cyclobutylaminobenzonitrile
- SCHEMBL7526224
- CS-0245434
- 999-223-2
- AKOS011050094
- JXDOXDIPGYSKIS-UHFFFAOYSA-N
- G38988
- 204079-15-2
- EN300-305115
- EIA07915
- 2-(cyclobutylamino)benzonitrile
-
- MDL: MFCD16107957
- Inchi: 1S/C11H12N2/c12-8-9-4-1-2-7-11(9)13-10-5-3-6-10/h1-2,4,7,10,13H,3,5-6H2
- InChI Key: JXDOXDIPGYSKIS-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC=C1NC1CCC1
Computed Properties
- Exact Mass: 172.100048391Da
- Monoisotopic Mass: 172.100048391Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.8Ų
2-(cyclobutylamino)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-305115-0.05g |
2-(cyclobutylamino)benzonitrile |
204079-15-2 | 95.0% | 0.05g |
$75.0 | 2025-03-19 | |
| Enamine | EN300-305115-0.1g |
2-(cyclobutylamino)benzonitrile |
204079-15-2 | 95.0% | 0.1g |
$111.0 | 2025-03-19 | |
| Enamine | EN300-305115-0.25g |
2-(cyclobutylamino)benzonitrile |
204079-15-2 | 95.0% | 0.25g |
$159.0 | 2025-03-19 | |
| Enamine | EN300-305115-0.5g |
2-(cyclobutylamino)benzonitrile |
204079-15-2 | 95.0% | 0.5g |
$251.0 | 2025-03-19 | |
| Enamine | EN300-305115-1.0g |
2-(cyclobutylamino)benzonitrile |
204079-15-2 | 95.0% | 1.0g |
$321.0 | 2025-03-19 | |
| Enamine | EN300-305115-2.5g |
2-(cyclobutylamino)benzonitrile |
204079-15-2 | 95.0% | 2.5g |
$629.0 | 2025-03-19 | |
| Enamine | EN300-305115-5.0g |
2-(cyclobutylamino)benzonitrile |
204079-15-2 | 95.0% | 5.0g |
$929.0 | 2025-03-19 | |
| Enamine | EN300-305115-10.0g |
2-(cyclobutylamino)benzonitrile |
204079-15-2 | 95.0% | 10.0g |
$1380.0 | 2025-03-19 | |
| Enamine | EN300-305115-1g |
2-(cyclobutylamino)benzonitrile |
204079-15-2 | 95% | 1g |
$321.0 | 2023-09-05 | |
| Enamine | EN300-305115-5g |
2-(cyclobutylamino)benzonitrile |
204079-15-2 | 95% | 5g |
$929.0 | 2023-09-05 |
2-(cyclobutylamino)benzonitrile Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-(cyclobutylamino)benzonitrile
Comprehensive Overview of 2-(Cyclobutylamino)benzonitrile (CAS No. 204079-15-2): Properties, Applications, and Industry Insights
2-(Cyclobutylamino)benzonitrile (CAS No. 204079-15-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzonitrile core with a cyclobutylamino substituent, making it a valuable intermediate for synthesizing bioactive molecules. Its CAS number 204079-15-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.
In recent years, the demand for nitrile-containing compounds like 2-(cyclobutylamino)benzonitrile has surged, driven by their versatility in drug discovery. Researchers highlight its role in modulating enzyme inhibition and receptor binding, particularly in oncology and neurology. A trending topic in 2024 is the exploration of small-molecule therapeutics, where this compound’s cyclobutyl ring offers steric advantages for target engagement. Questions such as "How does 2-(cyclobutylamino)benzonitrile improve drug bioavailability?" or "What are its synthetic routes?" frequently appear in scientific forums, reflecting industry curiosity.
The physicochemical properties of CAS 204079-15-2 include a molecular weight of 172.23 g/mol and a logP value indicative of moderate lipophilicity, which aligns with its drug-like characteristics. These traits make it a candidate for prodrug development, a hot topic in AI-driven drug design. Notably, its benzonitrile moiety is often leveraged in click chemistry applications, a technique gaining traction for rapid molecular assembly.
From an industrial perspective, 2-(cyclobutylamino)benzonitrile is synthesized via Pd-catalyzed cross-coupling or nucleophilic substitution, methods frequently searched by chemists optimizing scalable processes. Environmental concerns have also put green chemistry adaptations under scrutiny, prompting innovations in solvent-free reactions for this compound. Regulatory compliance, especially REACH and FDA guidelines, remains a priority for manufacturers, as evidenced by queries like "Is CAS 204079-15-2 compliant with ICH standards?".
Emerging applications include its use in material science, where its aromatic nitrile group contributes to polymer stability. The compound’s thermal resistance and electronic properties are being explored for OLEDs and organic semiconductors, aligning with the push for sustainable electronics. Such interdisciplinary relevance underscores why searches for "2-(cyclobutylamino)benzonitrile suppliers" or "CAS 204079-15-2 price trends" have spiked in procurement platforms.
In summary, 2-(cyclobutylamino)benzonitrile (CAS No. 204079-15-2) exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to high-throughput screening and catalytic processes positions it as a compound of enduring relevance, answering both current and future challenges in science and technology.
204079-15-2 (2-(cyclobutylamino)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)